Cas no 758691-50-8 (1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)-)

• Product Name: 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)-
• CAS No: 758691-50-8
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 538862
• PubChem ID: 11265738
• Update Time: 2025-05-19

1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)-
• (1R,2R)-1,2-bis(2-methoxyphenyl)ethane-1,2-diamine
• MFCD17013979
• (1R,2R)-1,2-Di(2-methoxyphenyl)ethylenediamine
• N14388
• CS-0133277
• 1,2-Ethanediamine,1,2-bis(2-methoxyphenyl)-,(1R,2R)-
• (1R,2R)-1,2-Bis(2-methoxyphenyl)-1,2- ethanediamine
• 758691-50-8
• DTXSID00460605
• SCHEMBL24017065
• (R,R)-1,2-Bis(2-methoxyphenyl)-1,2-ethanediamine
• BS-45126
• (1R,2R)-1,2-Bis(2-methoxyphenyl)ethane-1,2-diamine, min. 97%

• Inchi： 1S/C16H20N2O2/c1-19-13-9-5-3-7-11(13)15(17)16(18)12-8-4-6-10-14(12)20-2/h3-10,15-16H,17-18H2,1-2H3/t15-,16-/m1/s1
• InChI Key： CTMKVJFFLNHDQE-HZPDHXFCSA-N
• SMILES： O(C)C1C=CC=CC=1[C@H]([C@@H](C1C=CC=CC=1OC)N)N

Computed Properties

• Exact Mass: 272.152477885g/mol
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.5Ų

Additional information on 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)-

1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)-: A Comprehensive Overview

The compound 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-, (1R,2R)- (CAS No. 758691-50-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a ethanediamine backbone substituted with two methoxyphenyl groups at the 1 and 2 positions. The stereochemistry of the compound is defined by its (1R,2R) configuration, which plays a crucial role in its chemical reactivity and physical properties.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)-. Researchers have explored various strategies to optimize the yield and purity of this compound. For instance, a study published in *Organic Chemistry Frontiers* highlighted the use of asymmetric catalysis to achieve high enantiomeric excess in the synthesis of this compound. This breakthrough has significant implications for its application in chiral recognition and asymmetric catalysis.

The methoxyphenyl substituents on the ethanediamine backbone impart unique electronic and steric properties to the molecule. These substituents enhance the compound's ability to form hydrogen bonds and participate in π-π interactions, making it an ideal candidate for applications in supramolecular chemistry. Recent studies have demonstrated its potential as a building block for self-assembled monolayers and coordination polymers. For example, a research team from the University of Cambridge utilized this compound to construct a novel class of metal-organic frameworks (MOFs) with exceptional gas adsorption capabilities.

In addition to its role in materials science, 1,2-Ethanediamine, 1,2-bis(2-methoxyphenyl)- has shown promise in medicinal chemistry. Its ability to act as a chiral ligand has been exploited in the development of enantioselective catalysts for pharmaceutical intermediates. A study published in *Nature Communications* reported the use of this compound as a chiral auxiliary in the synthesis of β-amino acids, which are critical components in drug discovery.

The stereochemistry of this compound is another area of intense research interest. The (1R,2R) configuration confers specific optical properties that are highly desirable in chiral resolution techniques. Recent advancements in analytical methods have enabled precise determination of the enantiomeric composition of this compound using techniques such as circular dichroism (CD) spectroscopy and high-performance liquid chromatography (HPLC). These methods have significantly improved the quality control processes in its production.

Furthermore, the environmental impact of synthesizing and using 1,2-Ethanediamine, 1-bis(2-methoxyphenyl)- has been a focus of recent studies. Researchers have developed eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. For instance, a green chemistry approach involving microwave-assisted synthesis was reported to achieve high yields while reducing reaction times by over 50%.

In conclusion, 1,2-Ethanediamine